Cyclopentyl [4-(trifluoromethyl)phenyl]methanol

• IUPAC Name: cyclopentyl-[4-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C13H15F3O/c14-13(15,16)11-7-5-10(6-8-11)12(17)9-3-1-2-4-9/h5-9,12,17H,1-4H2
• InChI Key: UBQPYFRMWPRYMD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(C2=CC=C(C=C2)C(F)(F)F)O
• Molecular Formula: C13H15F3O
• Molecular Weight: 244.25 g/mol

Description

Cyclopentyl [4-(trifluoromethyl)phenyl]methanol is a useful research compound. Its molecular formula is C13H15F3O and its molecular weight is 244.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Neuroleptic Drugs : A study by Caamaño et al. (1987) describes a convenient synthesis method for trans-phenyl-[2-(1-piperidinylmethyl)cyclopentyl]methanone, which can be generalized for the preparation of (aminomethyl)cycloalkyl aryl ketones, necessary in investigating the properties of neuroleptic drugs (Caamaño et al., 1987).

• Catalyst for Huisgen 1,3-Dipolar Cycloadditions : Ozcubukcu et al. (2009) developed a new tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand, forming a stable complex with CuCl, which acts as an effective catalyst for the Huisgen 1,3-dipolar cycloaddition (Ozcubukcu et al., 2009).

• Protecting Group for Thiols in Peptoid Synthesis : Qiu et al. (2023) introduced tris(4-azidophenyl)methanol as a novel and multifunctional thiol protecting group, which can be used in peptoid synthesis and cleaved under mild conditions. This compound offers additional opportunities in materials chemistry applications (Qiu et al., 2023).

• Synthesis of Cyclopentanol : Yao et al. (2015) conducted a thermodynamic analysis of the synthesis of cyclopentanol from cyclopentene. Cyclopentanol is an important chemical intermediate in the chemical industry. The study provided insights into optimal reaction conditions and thermodynamic properties (Yao et al., 2015).

• Synthesis of Antitubercular Compounds : Bisht et al. (2010) synthesized a series of [4-(aryloxy)phenyl]cyclopropyl methanones, which were further reduced to respective methanols. These compounds showed promising antitubercular activity, especially against Mycobacterium tuberculosis (Bisht et al., 2010).

• Cyclopentenone Derivatives Synthesis : Reddy et al. (2012) reported a method where furan-2-yl(phenyl)methanol undergoes aza-Piancatelli rearrangement to produce trans-4,5-disubstituted cyclopentenone derivatives, highlighting the efficiency of the reaction and its selectivity (Reddy et al., 2012).

• Synthesis of Trityl Functionalized Polystyrene Resin : Manzotti et al. (2000) described an improved synthesis of (4-ethenylphenyl)diphenyl methanol, which was used in preparing trityl functionalized polystyrene containing a flexible tetrahydrofuran cross-linker. This has implications in solid-phase organic synthesis (Manzotti et al., 2000).